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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-tert-Butylbenzoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. This guide provides a

detailed overview of the core physical properties of 2-tert-butylbenzoic acid, presenting key

data in a structured format, outlining typical experimental methodologies for their determination,

and illustrating the relationships between these properties.

Core Physical and Chemical Properties
2-tert-Butylbenzoic acid, an ortho-substituted benzoic acid derivative, is a colorless to pale

yellow crystalline powder with a distinct aromatic odor. Its chemical stability is relatively high,

though it may undergo decomposition when exposed to heat or sunlight.

Table 1: Physical Properties of 2-tert-Butylbenzoic Acid
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [1]

Molar Mass 178.23 g/mol [2]

Melting Point Not available [3]

Boiling Point Not available [3]

Density Not available [3]

pKa Data not available

Solubility

Insoluble in water; Soluble in

organic solvents like alcohols,

ethers, and chlorinated

hydrocarbons.

Note: Specific experimental values for the melting point, boiling point, and density of 2-tert-
butylbenzoic acid were not available in the searched literature. The "not available"

designation reflects a lack of specific data in the cited sources.

Experimental Protocols for Determination of
Physical Properties
While specific experimental protocols for the determination of the physical properties of 2-tert-
butylbenzoic acid are not readily available in the surveyed literature, this section outlines the

standard, widely accepted methodologies used for determining these key parameters for solid

organic compounds.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[4] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[4]

Typical Experimental Protocol (Capillary Method):
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Sample Preparation: A small amount of the finely powdered, dry organic compound is

packed into a capillary tube, sealed at one end, to a height of about 2-3 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer's bulb. This assembly is then placed in a heating apparatus, such

as a Thiele tube filled with mineral oil or an aluminum block heater.[6]

Heating and Observation: The apparatus is heated slowly and steadily. The temperature at

which the substance first begins to melt (the appearance of the first liquid droplet) and the

temperature at which the entire sample becomes a clear liquid are recorded. This range

represents the melting point of the substance.[6]

Boiling Point Determination
For liquid compounds, the boiling point is a key physical constant. Since 2-tert-butylbenzoic
acid is a solid at room temperature, its boiling point would be determined at reduced pressure

to avoid decomposition.

Typical Experimental Protocol (Distillation Method):

Apparatus Setup: A small amount of the liquid is placed in a distillation flask with a few

boiling chips. A thermometer is positioned so that the top of the bulb is level with the side

arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and a constant

temperature is observed on the thermometer, corresponding to the vapor-liquid equilibrium.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature to form a saturated solution.

Typical Experimental Protocol (Static Equilibrium Method):

Sample Preparation: An excess amount of the solid compound is added to a known volume

of the solvent in a sealed container.
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Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Analysis: The saturated solution is filtered to remove any undissolved solid. The

concentration of the solute in the filtrate is then determined using a suitable analytical

technique, such as spectroscopy or chromatography. This concentration represents the

solubility of the compound in that solvent at that temperature.

pKa Determination
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Typical Experimental Protocol (Spectrophotometric Method):

Solution Preparation: A series of solutions of the compound are prepared in a mixed solvent

system (e.g., acetonitrile-water) across a range of pH values.[7]

Spectrophotometric Measurement: The UV-Vis absorbance spectrum of each solution is

measured.[7] The absorbance at a wavelength where the protonated and deprotonated

species have different molar absorptivities is recorded as a function of pH.

Data Analysis: The pKa is determined from the inflection point of the resulting sigmoid curve

when absorbance is plotted against pH.[8]

Interrelation of Physical Properties
The physical properties of 2-tert-butylbenzoic acid are interconnected and influence its

behavior in various applications. The following diagram illustrates these relationships.
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Caption: Logical relationships of 2-tert-butylbenzoic acid's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Tert-butylbenzoic acid [webbook.nist.gov]

2. tert-Butylbenzoic acid (mixed isomers) | C11H14O2 | CID 136850 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemsynthesis.com [chemsynthesis.com]

4. uobabylon.edu.iq [uobabylon.edu.iq]

5. Experiment to Determine the Melting Point of Benzoic Acid Requirements: .. [askfilo.com]

6. byjus.com [byjus.com]

7. asianpubs.org [asianpubs.org]

8. Development of Methods for the Determination of pKa Values - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b086054?utm_src=pdf-body-img
https://www.benchchem.com/product/b086054?utm_src=pdf-body
https://www.benchchem.com/product/b086054?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C1077583&Mask=8
https://pubchem.ncbi.nlm.nih.gov/compound/136850
https://pubchem.ncbi.nlm.nih.gov/compound/136850
https://www.chemsynthesis.com/base/chemical-structure-23854.html
https://www.uobabylon.edu.iq/eprints/publication_10_5750_904.pdf
https://askfilo.com/user-question-answers-smart-solutions/experiment-to-determine-the-melting-point-of-benzoic-acid-3337313336313735
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://asianpubs.org/index.php/ajchem/article/download/20971/20920
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [2-tert-Butylbenzoic acid physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086054#2-tert-butylbenzoic-acid-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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